![molecular formula C13H22N2O2 B7510397 N-cycloheptyl-2-(2-oxopyrrolidin-1-yl)acetamide](/img/structure/B7510397.png)
N-cycloheptyl-2-(2-oxopyrrolidin-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cycloheptyl-2-(2-oxopyrrolidin-1-yl)acetamide, also known as CP-47,497, is a synthetic cannabinoid compound that has gained attention for its potential use in scientific research. This compound has been found to have similar effects to THC, the primary psychoactive component of cannabis. However, CP-47,497 is much more potent and selective in its binding to cannabinoid receptors in the brain. This makes it a valuable tool for investigating the role of the endocannabinoid system in various physiological and pathological processes.
Mechanism of Action
N-cycloheptyl-2-(2-oxopyrrolidin-1-yl)acetamide binds selectively to cannabinoid receptors in the brain, primarily the CB1 receptor. This results in the activation of intracellular signaling pathways that modulate various physiological processes. For example, activation of CB1 receptors in the brain can lead to the release of neurotransmitters such as dopamine and serotonin, which can affect mood, appetite, and pain perception. CB1 receptor activation can also modulate immune function, inflammation, and cell proliferation.
Biochemical and physiological effects:
This compound has been found to have a wide range of biochemical and physiological effects in various experimental systems. For example, it has been shown to have analgesic effects in animal models of pain, as well as anti-inflammatory effects in models of inflammation. It has also been shown to have neuroprotective effects in models of neurodegenerative disease, as well as anti-tumor effects in models of cancer. However, the precise mechanisms underlying these effects are still being investigated.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-cycloheptyl-2-(2-oxopyrrolidin-1-yl)acetamide in scientific research is its high potency and selectivity for cannabinoid receptors. This makes it a valuable tool for investigating the role of the endocannabinoid system in various physiological and pathological processes. However, one limitation of using this compound is its potential for off-target effects, particularly at high concentrations. This can complicate the interpretation of experimental results and requires careful control of experimental conditions.
Future Directions
There are several potential future directions for research on N-cycloheptyl-2-(2-oxopyrrolidin-1-yl)acetamide and related compounds. One area of interest is the development of more selective and potent cannabinoid receptor agonists for use in scientific research and potential therapeutic applications. Another area of interest is the investigation of the role of the endocannabinoid system in various disease states, such as chronic pain, inflammation, and neurodegenerative diseases. Finally, there is a need for further investigation into the potential risks and benefits of cannabinoid receptor agonists for human health, particularly in the context of medical use.
Synthesis Methods
N-cycloheptyl-2-(2-oxopyrrolidin-1-yl)acetamide is synthesized using a multi-step process that involves the reaction of several chemical intermediates. The starting material for the synthesis is cycloheptanone, which is then converted to cycloheptanone oxime. This intermediate is then reacted with ethyl chloroacetate to form N-ethyl-2-(cycloheptyl)-2-oxoacetamide. Finally, this compound is reacted with pyrrolidine to form the desired product, this compound.
Scientific Research Applications
N-cycloheptyl-2-(2-oxopyrrolidin-1-yl)acetamide has been used in a wide range of scientific studies to investigate the effects of cannabinoid receptor activation in various physiological and pathological processes. For example, it has been used to study the role of the endocannabinoid system in pain processing, inflammation, and neurodegenerative diseases such as Alzheimer's and Parkinson's. It has also been used to investigate the potential therapeutic effects of cannabinoid receptor agonists in conditions such as cancer, epilepsy, and psychiatric disorders.
Properties
IUPAC Name |
N-cycloheptyl-2-(2-oxopyrrolidin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22N2O2/c16-12(10-15-9-5-8-13(15)17)14-11-6-3-1-2-4-7-11/h11H,1-10H2,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QULSCSLSGXMOGJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)NC(=O)CN2CCCC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.